Cas no 1820712-02-4 (2-Iodo-6-phenyl-4-(trifluoromethyl)pyrimidine)

• Product Name: 2-Iodo-6-phenyl-4-(trifluoromethyl)pyrimidine
• CAS No: 1820712-02-4
• MF: C₁₁H₆F₃IN₂
• MW: 350.078424930573
• MDL: MFCD16614042
• CID: 4781214
• Update Time: 2025-06-14

2-Iodo-6-phenyl-4-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-6-phenyl-4-(trifluoromethyl)pyrimidine

• MDL： MFCD16614042
• Inchi： 1S/C11H6F3IN2/c12-11(13,14)9-6-8(16-10(15)17-9)7-4-2-1-3-5-7/h1-6H
• InChI Key： IDHBFUTYROCXKJ-UHFFFAOYSA-N
• SMILES： IC1=NC(C(F)(F)F)=CC(C2C=CC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8

Additional information on 2-Iodo-6-phenyl-4-(trifluoromethyl)pyrimidine

Recent Advances in the Application of 2-Iodo-6-phenyl-4-(trifluoromethyl)pyrimidine (CAS: 1820712-02-4) in Chemical Biology and Pharmaceutical Research

2-Iodo-6-phenyl-4-(trifluoromethyl)pyrimidine (CAS: 1820712-02-4) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This heterocyclic compound, characterized by its iodine substituent and trifluoromethyl group, serves as a key building block for the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antiviral agents, and other therapeutic candidates, highlighting its importance in modern pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-Iodo-6-phenyl-4-(trifluoromethyl)pyrimidine as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound in a palladium-catalyzed cross-coupling reaction to generate a series of pyrimidine derivatives with improved selectivity and potency against BTK, a target implicated in various B-cell malignancies. The study reported IC50 values in the low nanomolar range for several derivatives, underscoring the compound's potential in oncology drug development.

In the field of antiviral research, a recent publication in ACS Infectious Diseases (2024) described the use of 2-Iodo-6-phenyl-4-(trifluoromethyl)pyrimidine in the development of broad-spectrum antiviral agents. The compound's unique electronic properties, imparted by the trifluoromethyl group, were found to enhance binding affinity to viral polymerases. Structural modifications at the 2-position iodine allowed for the creation of analogs with activity against both RNA and DNA viruses, including SARS-CoV-2 and herpes simplex virus, with some derivatives showing >90% inhibition at micromolar concentrations.

The synthetic versatility of 2-Iodo-6-phenyl-4-(trifluoromethyl)pyrimidine has also been exploited in radiopharmaceutical development. A 2024 study in Nuclear Medicine and Biology reported its successful incorporation into PET tracer candidates through iodine-124 labeling. The resulting compounds exhibited favorable pharmacokinetic properties and tumor uptake in preclinical models, suggesting potential applications in cancer imaging and theranostics. This approach capitalizes on the compound's inherent chemical handle for radioisotope incorporation while maintaining its biological activity.

Recent advances in synthetic methodology have further expanded the utility of this compound. A Nature Communications paper (2023) described a novel photocatalytic strategy for the late-stage functionalization of 2-Iodo-6-phenyl-4-(trifluoromethyl)pyrimidine, enabling the efficient introduction of diverse pharmacophores. This technique has significantly reduced the synthetic steps required to generate compound libraries for high-throughput screening, accelerating drug discovery efforts.

Despite these promising developments, challenges remain in the optimization of 2-Iodo-6-phenyl-4-(trifluoromethyl)pyrimidine-derived compounds. Current research focuses on improving metabolic stability and reducing potential off-target effects associated with the trifluoromethyl group. Ongoing structure-activity relationship studies aim to balance the compound's inherent reactivity with the need for drug-like properties, as highlighted in several recent medicinal chemistry optimization campaigns.

The growing body of research on 2-Iodo-6-phenyl-4-(trifluoromethyl)pyrimidine (CAS: 1820712-02-4) underscores its importance as a privileged scaffold in pharmaceutical research. Its unique combination of synthetic accessibility and biological relevance continues to drive innovation across multiple therapeutic areas. Future directions may include the exploration of its applications in targeted protein degradation and covalent inhibitor design, areas that are currently gaining momentum in drug discovery.